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Compound of Interest

Compound Name: 2-Chlorophenoxyacetic acid

CAS No.: 27193-83-5

Cat. No.: B7761901

Get Quote

For researchers, scientists, and drug development professionals, the safe handling of 2-
Chlorophenoxyacetic acid is paramount. This guide provides essential, immediate safety and

logistical information, including operational and disposal plans, to ensure laboratory safety and

build trust in chemical handling procedures.

Chemical Hazards: 2-Chlorophenoxyacetic acid is classified as a hazardous substance. It is

known to cause skin irritation, serious eye irritation, and may cause respiratory irritation.[1][2] It

is also harmful if swallowed.[2] Therefore, strict adherence to personal protective equipment

(PPE) protocols is mandatory to minimize exposure risks.

Personal Protective Equipment (PPE) Selection
The selection of appropriate PPE is critical and should be based on a thorough risk

assessment of the specific procedures being performed. The following table summarizes the

recommended PPE for handling 2-Chlorophenoxyacetic acid.
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PPE Category Equipment Type
Specifications &

Performance Data

Recommendations

for Use

Eye and Face

Protection

Safety Goggles or

Face Shield

Must conform to

EN166 (EU) or NIOSH

(US) approved

standards.[3]

Always wear when

handling the solid or

solutions. A face

shield is

recommended when

there is a significant

risk of splashes.[4]

Hand Protection Chemical-Resistant

Gloves

Material: Nitrile rubber

is recommended. A

study on a similar

compound, 2,4-D

isooctyl ester, showed

that unsupported

nitrile gloves provided

protection for at least

6 hours.[5][6]

Thickness: While

specific data for 2-

Chlorophenoxyacetic

acid is limited, a

greater thickness

generally increases

chemical resistance.

[7] For incidental

contact, a 5-mil or

greater thickness is a

good starting point.[8]

Breakthrough Time: At

least 6 hours for

unsupported nitrile

gloves with a 2,4-D

ester formulation.[6]

Breakthrough times

can be affected by

Always inspect gloves

for tears or punctures

before use.[10] For

prolonged or

immersive contact,

consider double-

gloving.[2] Dispose of

contaminated gloves

immediately in

accordance with

hazardous waste

procedures.[3]
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factors such as

chemical

concentration,

temperature, and

glove thickness.[9]

Body Protection

Laboratory Coat or

Chemical-Resistant

Apron/Suit

Impervious clothing

should be worn.[3] For

large-scale

operations, a

complete chemical-

resistant suit may be

necessary.[4]

A standard lab coat is

sufficient for handling

small quantities in a

controlled laboratory

setting. For larger

quantities or in case of

a spill, a chemical-

resistant apron or suit

is required.

Respiratory Protection Air-Purifying

Respirator (APR) or

Supplied-Air

Respirator (SAR)

Occupational

Exposure Limit (OEL)

for similar compound

2,4-D: 10 mg/m³

(OSHA, NIOSH,

ACGIH).[5]

Immediately

Dangerous to Life or

Health (IDLH) for 2,4-

D: 100 mg/m³.[1] Up

to 100 mg/m³: Air-

purifying half-mask

respirator with organic

vapor cartridges and

N95, R95, or P95

particulate filters.[11]

Above 100 mg/m³ or

in emergency

situations: A full-

facepiece supplied-air

respirator (SAR) or a

self-contained

Respiratory protection

is necessary when

working with the

powder outside of a

fume hood, when

there is a risk of

aerosol generation, or

if ventilation is

inadequate.[1] A

written respiratory

protection program,

including fit-testing

and cartridge change-

out schedules, is

required for

mandatory respirator

use.[9][12]
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breathing apparatus

(SCBA) is required.

Operational and Disposal Plans
Handling Procedures:

Always handle 2-Chlorophenoxyacetic acid in a well-ventilated area, preferably within a

chemical fume hood.[1][13]

Avoid the formation of dust and aerosols.[3]

Wash hands thoroughly with soap and water after handling.[1]

Do not eat, drink, or smoke in areas where the chemical is handled or stored.[1]

Spill Management:

Evacuate non-essential personnel from the spill area.

Wear the appropriate PPE as outlined in the table above, including respiratory protection.

For solid spills, carefully sweep up the material to minimize dust generation and place it into

a suitable, labeled container for disposal.[1]

For liquid spills, absorb with an inert material (e.g., vermiculite, sand) and place in a sealed

container for disposal.

Clean the spill area with soap and water, collecting the cleaning materials for hazardous

waste disposal.[10]

Disposal Plan:

All waste containing 2-Chlorophenoxyacetic acid, including contaminated PPE and

cleaning materials, must be treated as hazardous waste.[10]

Dispose of the chemical waste through a licensed chemical destruction plant or by controlled

incineration with flue gas scrubbing.[2]
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Do not dispose of this chemical down the drain or into the environment.[11]

Contaminated containers should be triple-rinsed, with the rinsate collected as hazardous

waste, before being offered for recycling or reconditioning.[13]

Logical Workflow for PPE Selection
The following diagram illustrates a logical workflow for selecting the appropriate personal

protective equipment when handling 2-Chlorophenoxyacetic acid.
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PPE Selection Workflow for 2-Chlorophenoxyacetic Acid

Risk Assessment

PPE Selection

Procedure

Start: Handling 2-Chlorophenoxyacetic Acid

Assess Task and Potential Exposure
(e.g., weighing solid, preparing solution, large-scale reaction)

Eye/Face Protection:
- Safety Goggles (minimum)
- Face Shield (if splash risk)

Hand Protection:
- Nitrile Gloves

- Consider double-gloving for extended contact

Body Protection:
- Lab Coat (small scale)

- Chemical-Resistant Apron/Suit (large scale/spill)
Is there a risk of dust/aerosol inhalation or poor ventilation?

Perform Work in Designated Area
(e.g., Fume Hood)

No Respiratory Protection Required

No

Select Respirator based on Concentration:
- Up to 100 mg/m³: APR with OV/P95 cartridges
- Above 100 mg/m³ or Emergency: SAR/SCBA

Yes

Decontaminate/Clean Up Work Area

Dispose of Waste and Contaminated PPE
(Follow Hazardous Waste Procedures)

Wash Hands Thoroughly

End

Click to download full resolution via product page

Caption: PPE Selection Workflow for 2-Chlorophenoxyacetic Acid.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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